Cas no 4532-33-6 (1-Methoxy-3-methyl-9H-carbazole)

• Product Name: 1-Methoxy-3-methyl-9H-carbazole
• CAS No: 4532-33-6
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• MDL: MFCD18452402
• CID: 333553
• PubChem ID: 375150
• Update Time: 2025-06-26

1-Methoxy-3-methyl-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-3-methyl-9H-carbazole
• 9H-Carbazole,1-methoxy-3-methyl-
• 1-methoxy-3-methylcarbazole
• 1-methoxy-3-methyl-carbazole
• AC1L8BM2
• ANW-69013
• CHEMBL490667
• CTK8C2795
• Murrayafolin a
• Murrayafoline A
• murrayafoline-A
• HDETUOZJFUNSKG-UHFFFAOYSA-N
• NSC654284
• 6246AB
• 9H-Carbazole, 1-methoxy-3-methyl-
• 1-Methoxy-3-methyl-9H-carbazole #
• SY042489
• NCI60_018848
• CS-0152929
• AC-29647
• AKOS016005765
• SCHEMBL19127730
• NSC-654284
• NCGC00385438-01!1-methoxy-3-methyl-9H-carbazole
• DS-14611
• A872400
• F31078
• 4532-33-6
• MFCD18452402
• DTXSID90327415
• EN300-217286
• DTXCID80278528
• DB-111324
• CHEBI:229176
• HY-W100287

• MDL： MFCD18452402
• Inchi： 1S/C14H13NO/c1-9-7-11-10-5-3-4-6-12(10)15-14(11)13(8-9)16-2/h3-8,15H,1-2H3
• InChI Key： HDETUOZJFUNSKG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC2C3C=CC=CC=3NC=21

Computed Properties

• Exact Mass: 211.09979
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25
• XLogP3: 3.7

Experimental Properties

• Color/Form: Oil
• PSA: 25.02

1-Methoxy-3-methyl-9H-carbazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335-H413
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 1-Methoxy-3-methyl-9H-carbazole

1-Methoxy-3-methyl-9H-carbazole: A Comprehensive Overview

The compound with CAS No 4532-33-6, commonly referred to as 1-Methoxy-3-methyl-9H-carbazole, is a fascinating organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the carbazole family, which is known for its unique electronic properties and structural versatility. In recent years, 1-Methoxy-3-methyl-9H-carbazole has emerged as a promising material in various applications, particularly in optoelectronics and organic electronics.

Carbazoles are aromatic heterocyclic compounds characterized by a fused benzene ring and an imidazole ring. The presence of the methoxy group at position 1 and a methyl group at position 3 in 1-Methoxy-3-methyl-9H-carbazole introduces unique electronic and steric effects, making it distinct from other carbazole derivatives. These substituents not only influence the molecule's stability but also play a crucial role in tuning its optical and electronic properties.

Recent studies have highlighted the potential of 1-Methoxy-3-methyl-9H-carbazole as a host material in organic light-emitting diodes (OLEDs). Its ability to form stable charge transport layers and its high thermal stability make it an ideal candidate for next-generation display technologies. Researchers have demonstrated that incorporating 1-Methoxy-3-methyl-9H-carbazole into OLED architectures can significantly improve device efficiency and operational lifetime, addressing some of the key challenges in the field.

In addition to its role in OLEDs, 1-Methoxy-3-methyl-9H-carbazole has also been explored for its potential in organic photovoltaics (OPVs). The molecule's ability to absorb light across a broad spectrum and its efficient charge transfer properties make it a valuable component in solar cell applications. Recent advancements have shown that blending 1-Methoxy-3-methyl-9H-carbazole with other semiconducting materials can enhance the overall power conversion efficiency of OPV devices, paving the way for more sustainable energy solutions.

The synthesis of 1-Methoxy-3-methyl-9H-carbazole typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent functionalization. These methods allow for precise control over the substitution pattern, ensuring the desired properties are achieved. The compound's synthesis is not only a testament to the ingenuity of modern organic chemistry but also underscores the importance of tailored molecular design in materials science.

From a structural perspective, 1-Methoxy-3-methyl-9H-carbazole exhibits a planar geometry due to the aromaticity of its carbazole core. This planarity is crucial for efficient charge transport and light absorption, making it highly suitable for optoelectronic applications. The methoxy group at position 1 introduces electron-donating effects, which can modulate the molecule's redox potentials, while the methyl group at position 3 provides steric hindrance, preventing unwanted side reactions during device operation.

One of the most exciting developments involving 1-Methoxy-3-methyl-9H-carbazole is its use as a building block for advanced materials. By incorporating this compound into polymers or low-dimensional nanostructures, researchers have been able to create materials with tailored properties for specific applications. For instance, films made from 1-Methoxy-3-methyl-9H-carbazole have shown promise as flexible electronics components, offering both mechanical durability and high electrical performance.

The optical properties of 1-Methoxy-3-methyl-9H-carbazole are another area of intense research interest. Its absorption spectrum spans into the visible region, making it suitable for applications where light harvesting is critical. Furthermore, the compound exhibits strong fluorescence under certain conditions, which can be exploited in sensing and imaging technologies.

Looking ahead, the continued exploration of 1-Methoxy-3-methyl-9H-carbazole is expected to yield even more innovative applications. Its compatibility with various fabrication techniques and its inherent stability make it a versatile material for both academic research and industrial development. As researchers delve deeper into understanding its fundamental properties and optimizing its performance, 1-Methoxy-3-methyl-9H-carbazole is poised to play an increasingly important role in shaping the future of organic electronics.